Cas no 57424-60-9 (Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-)

Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]- structure
57424-60-9 structure
Product Name:Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-
CAS No:57424-60-9
MF:C18H12F3N3O3
MW:375.301394462585
CID:345391
PubChem ID:13216587
Update Time:2025-04-19

Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-
    • N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]naphthalene-1-carboxamide
    • 57424-60-9
    • DTXSID60529000
    • Inchi: 1S/C18H12F3N3O3/c19-18(20,21)11-8-14(16(22)15(9-11)24(26)27)23-17(25)13-7-3-5-10-4-1-2-6-12(10)13/h1-9H,22H2,(H,23,25)
    • InChI Key: HILTZOVHILKKIE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=C(C=1)NC(C1=CC=CC2C=CC=CC1=2)=O)N)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 375.08316
  • Monoisotopic Mass: 375.08307574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.26
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.